Cas no 57973-15-6 ((8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-erythro-L-gluco-2,6-anhydro-4-deoxy-octonicacid)

• Product Name: (8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-erythro-L-gluco-2,6-anhydro-4-deoxy-octonicacid
• CAS No: 57973-15-6
• MF: C₂₆H₃₉N₇O₁₇S
• MW: 753.689565896988
• CID: 2040678
• PubChem ID: 90473702
• Update Time: 2025-04-21

(8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-erythro-L-gluco-2,6-anhydro-4-deoxy-octonicacid Chemical and Physical Properties

Names and Identifiers

• (8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-erythro-L-gluco-2,6-anhydro-4-deoxy-octonicacid
• Ezomycin D1
• ezomycin-D1
• (8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-ery
• 57973-15-6

• Inchi： 1S/C26H39N7O17S/c27-7-3-10(20(39)31-9(22(42)43)1-2-51-5-8(28)21(40)41)48-24(13(7)35)50-16-11(32-25(29)46)14(36)17(49-18(16)23(44)45)15(37)12(34)6-4-30-26(47)33-19(6)38/h4,7-18,24,34-37H,1-3,5,27-28H2,(H,31,39)(H,40,41)(H,42,43)(H,44,45)(H3,29,32,46)(H2,30,33,38,47)
• InChI Key： PECIUWARGDJEKV-UHFFFAOYSA-N
• SMILES： NC(C(=O)O)CSCCC(C(=O)O)NC(C1OC(OC2C(C(=O)O)OC(C(C(C3C(=O)NC(=O)NC=3)O)O)C(O)C2NC(=O)N)C(O)C(N)C1)=O

Computed Properties

• Exact Mass: 753.21231397Da
• Monoisotopic Mass: 753.21231397Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 51
• Rotatable Bond Count: 16
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -11.1
• Topological Polar Surface Area: 440Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid glycopeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides Hybrid glycopeptides